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Compound of Interest

Compound Name: Hydroxy Adapalene

Cat. No.: B601748 Get Quote

Hydroxy Adapalene, known formally as 6-[3-(3-hydroxy-1-adamantyl)-4-

methoxyphenyl]naphthalene-2-carboxylic acid, is a primary metabolite and a known impurity of

Adapalene, a widely utilized third-generation topical retinoid.[1][2][3] For researchers,

formulation scientists, and quality control analysts in the pharmaceutical industry, a thorough

understanding of its physicochemical properties is not merely academic; it is a prerequisite for

developing stable formulations, ensuring regulatory compliance, and elucidating the parent

drug's metabolic pathway.

This guide provides a comprehensive technical overview of the core physicochemical

properties of Hydroxy Adapalene powder. In the absence of extensive primary literature on

this specific metabolite, we will leverage established analytical principles and comparative data

from its parent compound, Adapalene, to outline robust, field-proven methodologies. The

objective is to equip the scientist with both the foundational data and the practical frameworks

necessary for its rigorous characterization.

Chemical Identity and Structural Elucidation
The foundational step in any physicochemical analysis is the unambiguous confirmation of the

molecule's identity and structure. This ensures that all subsequent data are attributed to the

correct chemical entity.

Table 1: Chemical Identity of Hydroxy Adapalene
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Identifier Data Source(s)

Chemical Name

6-[3-(3-hydroxy-1-

adamantyl)-4-

methoxyphenyl]naphthalene-2-

carboxylic acid

[1][2]

Synonyms
Adapalene EP Impurity B,

Hydroxyadapalene
[1][3][4]

CAS Number 1346599-76-5 [1][4][5]

Molecular Formula C₂₈H₂₈O₄ [1][5][6]

Molecular Weight 428.52 g/mol [1][5]

Experimental Protocol: Structural Confirmation via NMR
and Mass Spectrometry
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are the gold standards for

structural verification. The causality for using both is their complementary nature: MS provides

the molecular weight and fragmentation pattern, confirming the mass and elemental

composition, while NMR elucidates the specific arrangement of atoms and their connectivity.

Step-by-Step Protocol:

Sample Preparation:

For ¹H and ¹³C NMR, dissolve 5-10 mg of Hydroxy Adapalene powder in 0.6 mL of a

suitable deuterated solvent, such as DMSO-d₆, in which it is slightly soluble.[1][7]

For High-Resolution Mass Spectrometry (HRMS), prepare a dilute solution (approx. 1

µg/mL) in a solvent compatible with the ionization source, such as methanol or acetonitrile.

Mass Spectrometry Analysis:

Utilize an HRMS instrument (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI)

source in negative ion mode to deprotonate the carboxylic acid.
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Validation Check: The measured mass of the [M-H]⁻ ion should be within 5 ppm of the

calculated theoretical mass (427.1864 for C₂₈H₂₇O₄⁻). This provides high confidence in

the elemental composition.

NMR Spectroscopy Analysis:

Acquire ¹H NMR, ¹³C NMR, and 2D-NMR (e.g., COSY, HSQC) spectra on a high-field

spectrometer (≥400 MHz).

Expert Insight: The key structural differentiators from Adapalene will be the absence of a

proton signal at one of the adamantyl bridgehead positions and the appearance of a signal

corresponding to the tertiary alcohol. The surrounding proton and carbon signals will also

exhibit predictable shifts. The spectra must be consistent with the proposed hydroxylated

structure.

Solid-State Characterization
The solid-state properties of an active pharmaceutical ingredient (API) or its impurities directly

influence stability, dissolution rate, and manufacturability.

Appearance & Morphology
Hydroxy Adapalene is described as a white to pale beige or off-white solid powder.[1][8]

Visual inspection should be the first step, followed by microscopic analysis (e.g., Scanning

Electron Microscopy - SEM) to understand particle morphology and surface characteristics,

which can influence powder flow and dissolution.

Thermal Properties
Thermal analysis is critical for determining the material's stability at different temperatures and

for identifying potential polymorphic or solvated forms.

Melting Point: >282°C with decomposition.[1][7]

This high melting point suggests strong intermolecular forces within the crystal lattice. The

decomposition indicates thermal instability at or near its melting temperature.
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Experimental Protocol: Thermal Analysis via DSC and
TGA
Differential Scanning Calorimetry (DSC) measures heat flow associated with thermal

transitions, while Thermogravimetric Analysis (TGA) measures changes in mass with

temperature. Using them in tandem provides a comprehensive thermal profile.

Sample Preparation

DSC Analysis TGA Analysis

Accurately weigh 2-5 mg
of Hydroxy Adapalene powder

into an aluminum pan

Hermetically seal the pan

Heat under nitrogen purge
(e.g., 10°C/min from 25°C to 350°C)

 DSC 

Heat under nitrogen purge
(e.g., 10°C/min from 25°C to 350°C)

 TGA 

Record heat flow vs. temperature.
Identify endotherms (melting)

and exotherms (decomposition).

Record mass loss vs. temperature.
Quantify solvent loss and

decomposition onset.

Click to download full resolution via product page

Caption: Workflow for comprehensive thermal analysis.

Causality: The DSC will show a sharp endotherm if a distinct melt occurs, but given the

reported decomposition, it is more likely to show a complex profile. The TGA is crucial here; it

will confirm the decomposition temperature by showing a significant mass loss and can also

quantify any residual solvent or water present before decomposition begins.
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Crystallinity and Polymorphism
The crystalline form of a compound can significantly impact its solubility and stability. While

specific polymorphic forms of Hydroxy Adapalene are not documented in the searched

literature, its parent, Adapalene, is known to exist in both crystalline and amorphous forms.[9]

[10] It is therefore imperative to characterize the crystallinity of any new batch of Hydroxy
Adapalene.

Experimental Protocol: X-Ray Powder Diffraction (XRPD)
XRPD is the definitive technique for distinguishing between amorphous (disordered) and

crystalline (ordered) materials and for identifying different polymorphic forms.

Step-by-Step Protocol:

Sample Preparation: Gently pack the Hydroxy Adapalene powder into the sample holder,

ensuring a flat, even surface.

Instrument Setup: Use a diffractometer with CuKα radiation.

Data Acquisition: Scan the sample over a suitable 2θ range (e.g., 2° to 40°) with an

appropriate step size and scan speed.

Data Analysis:

Crystalline Material: The diffractogram will show a series of sharp, well-defined peaks at

specific 2θ angles. These peaks are characteristic of a specific crystal lattice.

Amorphous Material: The diffractogram will show a broad, diffuse halo with no distinct

peaks.

Self-Validation: The peak positions and relative intensities should be reproducible for a

given crystalline form, serving as a unique fingerprint for batch-to-batch consistency.

Solubility Profile
Solubility is a critical determinant of bioavailability and a key parameter for formulation

development.
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Table 2: Reported and Predicted Solubility Properties

Property Data Type Source(s)

Solubility

DMSO (Slightly),

Methanol (Slightly,

Heated)

Qualitative [1][7]

Water Solubility

Practically Insoluble

(Inferred from

Adapalene)

Qualitative [11][12][13]

pKa 4.23 ± 0.30 Predicted [1][7]

The predicted pKa of ~4.23 is attributed to the carboxylic acid moiety. This suggests that

Hydroxy Adapalene is a weak acid, and its solubility in aqueous media will be highly pH-

dependent, increasing significantly at pH values above its pKa as the molecule ionizes.

Experimental Protocol: Equilibrium Shake-Flask
Solubility Determination
This method determines the thermodynamic equilibrium solubility of a compound in a given

solvent system, which is essential for pre-formulation.

Step-by-Step Protocol:

System Preparation: Prepare a series of pharmaceutically relevant solvents (e.g., water, 0.1

N HCl, phosphate buffers at pH 4.5, 6.8, and 7.4, and ethanol).

Incubation: Add an excess amount of Hydroxy Adapalene powder to each vial containing a

known volume of solvent. This ensures that a saturated solution is formed.

Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25°C or 37°C) for a

sufficient time (typically 24-72 hours) to reach equilibrium.

Expert Insight: Equilibrium is confirmed by sampling at multiple time points (e.g., 24h and

48h) and ensuring the concentration does not change. This is a critical self-validating step.
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Sample Processing: After equilibration, stop agitation and allow the suspension to settle.

Filter the supernatant through a solvent-resistant syringe filter (e.g., 0.22 µm PTFE) to

remove undissolved solids.

Quantification: Dilute the clear filtrate with a suitable mobile phase and analyze the

concentration using a validated, stability-indicating HPLC-UV method.

Lipophilicity
Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP), governs a

molecule's ability to cross biological membranes. For a topical drug metabolite, it influences

skin penetration and distribution.

Experimental Protocol: LogP Determination by Shake-
Flask Method (OECD 107)
This classic method measures the partitioning of a compound between n-octanol (simulating a

lipid phase) and water.

Step-by-Step Protocol:

Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol by mixing and

allowing them to separate overnight.

Sample Preparation: Prepare a stock solution of Hydroxy Adapalene in n-octanol.

Partitioning: Combine the n-octanol stock solution with the pre-saturated water phase in a

suitable volume ratio (e.g., 1:1 or 2:1).

Equilibration: Shake the mixture vigorously for 20-30 minutes, then centrifuge to ensure

complete phase separation.

Quantification: Carefully sample both the n-octanol and aqueous phases. Determine the

concentration of Hydroxy Adapalene in each phase using a validated HPLC-UV method.

Calculation: Calculate the partition coefficient P as:

P = [Concentration]octanol / [Concentration]water
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LogP = log₁₀(P)

Chemical Stability Profile
Assessing the intrinsic chemical stability of Hydroxy Adapalene is crucial for defining storage

conditions, predicting shelf-life, and identifying potential degradation pathways. The parent

drug, Adapalene, is known to degrade under basic, acidic, and oxidative stress.[14][15]

Experimental Protocol: Forced Degradation (Stress
Testing)
Forced degradation studies, as mandated by ICH guidelines, deliberately expose the

compound to harsh conditions to accelerate degradation and identify likely degradation

products.
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Input Material

ICH Stress Conditions

Analysis

Hydroxy Adapalene Powder
(in solution and solid state)

Acid Hydrolysis
(e.g., 0.1 N HCl, 60°C)

Base Hydrolysis
(e.g., 0.1 N NaOH, RT)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Stress
(e.g., 80°C, solid state)

Photostability
(ICH specified light/UV exposure)

Analyze via Stability-Indicating
HPLC-UV/DAD Method

Assess Mass Balance:
% Assay + % Impurities ≈ 100%

Check Peak Purity of Parent
and Degradant Peaks (DAD)

Identify Degradants
(LC-MS/MS)

Click to download full resolution via product page

Caption: Workflow for ICH-compliant forced degradation studies.

Trustworthiness: The protocol's validity hinges on the use of a stability-indicating analytical

method. This is an HPLC method specifically developed and validated to separate Hydroxy
Adapalene from all its potential degradation products and any other related compounds

without interference. The assessment of mass balance is a critical checkpoint; a significant loss
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of total analyte mass suggests that some degradants are not being detected, requiring method

optimization.

Conclusion
The physicochemical properties of Hydroxy Adapalene powder, summarized in this guide,

form the bedrock for its use in advanced pharmaceutical research and development. While it

shares the characteristic high melting point and poor aqueous solubility of its parent compound,

its unique hydroxyl group introduces changes in polarity and potential hydrogen bonding that

must be experimentally quantified. The protocols detailed herein provide a robust framework for

scientists to perform this characterization. Rigorous analysis of the solid state, solubility,

lipophilicity, and stability will enable confident formulation development, accurate impurity

profiling, and a deeper understanding of Adapalene's metabolic fate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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